Cas no 1806932-92-2 (6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-nitropyridine)

• Product Name: 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-nitropyridine
• CAS No: 1806932-92-2
• MF: C₇H₆F₃N₃O₂
• MW: 221.136651515961
• CID: 4884326
• Update Time: 2025-06-11

6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-nitropyridine

• Inchi： 1S/C7H6F3N3O2/c8-4-1-3(2-11)12-7(13(14)15)5(4)6(9)10/h1,6H,2,11H2
• InChI Key： OPVQOHSLRLULKN-UHFFFAOYSA-N
• SMILES： FC1=CC(CN)=NC(=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7

Additional information on 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-nitropyridine

Introduction to 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-nitropyridine (CAS No. 1806932-92-2)

6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1806932-92-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic organic compound characterized by a nitrogen atom incorporated into the six-membered ring structure. The presence of multiple functional groups, including an amino methyl group, a difluoromethyl group, a fluoro substituent, and a nitro group, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural features of 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-nitropyridine contribute to its unique chemical properties and reactivity. The amino methyl group (-NHCH₂-) introduces a nucleophilic center, facilitating nucleophilic substitution reactions, while the difluoromethyl group (-CF₂-) enhances lipophilicity and metabolic stability. The fluoro substituent at the 4-position and the nitro group at the 2-position further modulate electronic properties and influence interactions with biological targets. These characteristics make it an attractive building block for designing novel compounds with tailored pharmacological activities.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are integral components in many pharmaceuticals, including antiviral, antibacterial, anticancer, and anti-inflammatory agents. The specific arrangement of substituents in 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-nitropyridine positions it as a valuable precursor for synthesizing molecules that interact with biological receptors or enzymes. For instance, the combination of an amino group and electron-withdrawing groups like the nitro and difluoromethyl moieties can enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers have been exploring pyridine-based scaffolds to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes, cancer, and neurodegenerative disorders. The nitro group in 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-nitropyridine can be reduced to an amine, allowing for further derivatization into more complex structures. This transformation is particularly useful in generating analogs with improved pharmacokinetic profiles or altered binding characteristics.

Recent advancements in computational chemistry have also highlighted the importance of 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-nitropyridine as a scaffold for virtual screening campaigns. Molecular docking studies have demonstrated that this compound can interact with various protein targets, including kinases, proteases, and transcription factors. The presence of multiple hydrogen bond donors and acceptors enhances its ability to form stable interactions with biological macromolecules. Such interactions are crucial for designing molecules that modulate cellular processes effectively.

The agrochemical industry has also shown interest in pyridine derivatives due to their role as intermediates in pesticide and herbicide formulations. The structural motifs present in 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-nitropyridine can be incorporated into compounds that target specific enzymes or receptors in pests, offering new solutions for crop protection. The fluorinated groups contribute to the compound's stability under environmental conditions, ensuring prolonged efficacy once applied.

In conclusion, 6-(Aminomethyl)-3-(difluoromethyl)-4-fluoro-2-nitropyridine (CAS No. 1806932-92-2) represents a promising candidate for further exploration in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable tool for synthesizing novel compounds with potential therapeutic applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly important role in drug discovery and development.